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Compound of Interest

Compound Name: Guanfacine-13C,15N3

Cat. No.: B564486

Audience: Researchers, scientists, and drug development professionals.

Introduction

Guanfacine is a selective alpha-2A adrenergic receptor agonist used for the treatment of
hypertension and Attention-Deficit/Hyperactivity Disorder (ADHD).[1][2][3] Accurate
determination of guanfacine concentrations in biological matrices is crucial for pharmacokinetic
(PK) studies, which inform dosing regimens, assess bioequivalence, and evaluate drug-drug
interactions. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard
for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-
MS/MS), as it effectively compensates for variability in sample preparation and matrix effects.
[4][5][6] Guanfacine-13C,15N3 is a stable isotope-labeled analog of guanfacine that serves as
an ideal internal standard for the accurate quantification of guanfacine in various biological
samples.[7][8][9] This document provides detailed application notes and protocols for the use of
Guanfacine-13C,15N3 in pharmacokinetic studies.

Mechanism of Action of Guanfacine

Guanfacine exerts its therapeutic effects by selectively binding to and activating a2A-
adrenergic receptors, primarily in the prefrontal cortex and brainstem.[1][10] This activation
leads to a decrease in the production of cyclic AMP (CAMP), which in turn modulates the
activity of downstream effectors. In the prefrontal cortex, this signaling cascade is thought to
enhance neuronal firing and improve attention and impulse control.[1] In the brainstem, it
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results in reduced sympathetic outflow, leading to a decrease in blood pressure and heart rate.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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